Cas no 63458-32-2 (1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene)
![1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene structure](https://ossimg.kuujia.com/scimg/63500/63458-32-2x500.png)
63458-32-2 structure
Product Name:1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene
CAS No:63458-32-2
MF:C10H10S2
MW:194.316400051117
CID:500990
PubChem ID:2763059
Update Time:2025-04-19
1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene
- 1,3,6,8-tetrahydrothieno[3,4-g][2]benzothiole
- 1,3,6,8-tetrahydrodithieno<3,4-a:3',4'-c>benzene
- 1,3,6,8-TETRAHYDRO-BENZO[1,2-C:3,4-C]DITHIOPHENE
- 1,3,6,8-Tetrahydrobenzo[1,2-c:3,4-c']bisthiophene
- DTXSID50376707
- 63458-32-2
- AKOS006294827
- FT-0746523
-
- Inchi： 1S/C10H10S2/c1-2-8-4-12-6-10(8)9-5-11-3-7(1)9/h1-2H,3-6H2
- InChI Key： YMFPFQCPHKDFHI-UHFFFAOYSA-N
- SMILES： S1CC2=CC=C3CSCC3=C2C1
Computed Properties
- Exact Mass: 194.02200
- Monoisotopic Mass: 194.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 1.325
- Boiling Point: 360.8 °C at 760 mmHg
- Flash Point: 187.7 °C
- Refractive Index: 1.716
- PSA: 50.60000
- LogP: 3.18020
1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,6,8-Tetrahydro-benzo[1,2-c:3,4-c']dithiophene Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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